(R)-1-(tert-Butoxycarbonyl)-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-prop-2-ynylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H19NO4/c1-5-7-13(10(15)16)8-6-9-14(13)11(17)18-12(2,3)4/h1H,6-9H2,2-4H3,(H,15,16)/t13-/m0/s1
• InChI Key: NZGJCBRBXVANRO-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1(CC#C)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@]1(CC#C)C(=O)O
• Molecular Formula: C13H19NO4
• DSSTOX Substance ID: DTXSID10375993
• Molecular Weight: 253.29 g/mol
• CAS RN: 959578-39-3

Description

(R)-1-(tert-Butoxycarbonyl)-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid, commonly known as Boc-L-proline, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Boc-L-proline is a proline derivative and is widely used in organic synthesis, drug discovery, and biochemical research.

Scientific Research Applications

Molecular Structure and Crystallography

(R)-1-(tert-Butoxycarbonyl)-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid and its derivatives have been studied for their molecular structure and crystallography. For example, research on N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline revealed insights into the conformation of the pyrrolidine ring and interactions between molecular groups (Rajalakshmi et al., 2013). Similar studies on other derivatives, such as (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid, contributed further to understanding molecular interactions and crystal structure (Yuan et al., 2010).

Synthetic Methodologies and Chemical Reactions

Various studies have explored the synthesis and reactions involving (R)-1-(tert-Butoxycarbonyl)-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid derivatives. Research on divergent and solvent-dependent reactions of related compounds provided insights into the synthesis of various chemical structures and the mechanisms of these reactions (Rossi et al., 2007). Another study focused on developing new synthetic routes to key intermediates for pharmaceutical applications, such as glucokinase activators (Fujieda & Maeda, 2019).

Applications in Medicinal Chemistry

The compounds related to (R)-1-(tert-Butoxycarbonyl)-2-(prop-2-yn-1-yl)pyrrolidine-2-carboxylic acid have been investigated for potential applications in medicinal chemistry. For instance, analogs of VRC3375, which includes a similar structure, were synthesized and evaluated for their antibacterial activity, contributing to the development of new antibacterial agents (Jain et al., 2003). Another study described the synthesis of aldehyde building blocks protected as acid-labile N-Boc N,O-acetals, which are valuable in the solid-phase synthesis of peptide isosteres, a key area in drug development (Groth & Meldal, 2001).